Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C13H13ClN2O4S
• Molecular Weight: 328.77 g/mol
• IUPAC Name: ethyl 2-[5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C13H13ClN2O4S/c1-2-20-10(17)7-16-12(18)11(21-13(16)19)15-9-5-3-8(14)4-6-9/h3-6,11,15H,2,7H2,1H3
• InChI Key: BTSCDOZZNGSFNJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN1C(=O)C(SC1=O)NC2=CC=C(C=C2)Cl

Description

Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound is a thiazolidinone derivative that has been synthesized through a variety of methods. In

Mechanism of Action

The mechanism of action of Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, studies have shown that this compound acts by inhibiting specific enzymes and proteins in the body that are involved in the development and progression of various diseases. For example, this compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in the body. In addition, this compound has been shown to have anti-diabetic effects by regulating glucose metabolism in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential applications in the field of pharmacology. This compound has shown promising results in the treatment of various diseases, and its mechanism of action is not fully understood, which makes it an interesting compound to study. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One direction is to further explore its potential applications in the field of pharmacology. This compound has shown promising results in the treatment of various diseases, and further studies are needed to fully understand its mechanism of action and potential therapeutic uses. Another direction is to explore the potential toxicity of this compound and its effects on the environment. Studies are needed to determine the safe levels of this compound and its potential impact on the environment. Finally, future research could focus on developing new synthesis methods for this compound that are more efficient and environmentally friendly.
Conclusion
In conclusion, Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound has been synthesized through various methods and has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. Further research is needed to fully understand its mechanism of action, potential therapeutic uses, and potential toxicity.

Synthesis Methods

The synthesis of Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been achieved through several methods. One of the most common methods involves the reaction of 4-chloroaniline with ethyl acetoacetate, followed by the addition of thiosemicarbazide and acetic anhydride. This reaction results in the formation of the thiazolidinone derivative. Other methods include the reaction of 4-chloroaniline with ethyl 2-bromoacetate, followed by the addition of thiosemicarbazide and acetic anhydride.

Scientific Research Applications

Ethyl [5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been studied for its potential applications in the field of pharmacology. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory effects and can reduce inflammation in the body. In addition, this compound has been studied for its potential use as an anti-diabetic agent.